Cas no 1558214-64-4 (1-([1,2,4]Triazolo[4,3-a]pyridin-6-yl)ethan-1-one)

• Product Name: 1-([1,2,4]Triazolo[4,3-a]pyridin-6-yl)ethan-1-one
• CAS No: 1558214-64-4
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD28625343
• CID: 4781934
• Update Time: 2023-08-17

1-([1,2,4]Triazolo[4,3-a]pyridin-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-([1,2,4]Triazolo[4,3-a]pyridin-6-yl)ethan-1-one

• MDL： MFCD28625343
• Inchi： 1S/C8H7N3O/c1-6(12)7-2-3-8-10-9-5-11(8)4-7/h2-5H,1H3
• InChI Key： FKVMJCCIHZZUCX-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC2=NN=CN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 0.9
• Topological Polar Surface Area: 47.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines